Octadecanamide
Octadecanamide
Octadecanamide is a fatty amide of stearic acid. It has a role as a metabolite. It derives from an octadecanoic acid.
Stearamide, also known as crodamide S or kemamide S, belongs to the class of organic compounds known as carboximidic acids. These are organic acids with the general formula RC(=N)-OH (R=H, organic group). Thus, stearamide is considered to be a fatty amide lipid molecule. Stearamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Stearamide has been primarily detected in urine. Within the cell, stearamide is primarily located in the membrane (predicted from logP) and cytoplasm. Stearamide can be biosynthesized from octadecanoic acid.
Stearamide, also known as crodamide S or kemamide S, belongs to the class of organic compounds known as carboximidic acids. These are organic acids with the general formula RC(=N)-OH (R=H, organic group). Thus, stearamide is considered to be a fatty amide lipid molecule. Stearamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Stearamide has been primarily detected in urine. Within the cell, stearamide is primarily located in the membrane (predicted from logP) and cytoplasm. Stearamide can be biosynthesized from octadecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
124-26-5
VCID:
VC0089706
InChI:
InChI=1S/C18H37NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3,(H2,19,20)
SMILES:
CCCCCCCCCCCCCCCCCC(=O)N
Molecular Formula:
C18H37NO
Molecular Weight:
283.5 g/mol
Octadecanamide
CAS No.: 124-26-5
Main Products
VCID: VC0089706
Molecular Formula: C18H37NO
Molecular Weight: 283.5 g/mol
| CAS No. | 124-26-5 |
|---|---|
| Product Name | Octadecanamide |
| Molecular Formula | C18H37NO |
| Molecular Weight | 283.5 g/mol |
| IUPAC Name | octadecanamide |
| Standard InChI | InChI=1S/C18H37NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3,(H2,19,20) |
| Standard InChIKey | LYRFLYHAGKPMFH-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)N |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)N |
| Appearance | Assay:≥98%A crystalline solid |
| Colorform | Leaflets from alcohol Colorless |
| Melting Point | 109.0 °C 107 °C 109°C |
| Physical Description | DryPowder; DryPowder, PelletsLargeCrystals Solid |
| Description | Octadecanamide is a fatty amide of stearic acid. It has a role as a metabolite. It derives from an octadecanoic acid. Stearamide, also known as crodamide S or kemamide S, belongs to the class of organic compounds known as carboximidic acids. These are organic acids with the general formula RC(=N)-OH (R=H, organic group). Thus, stearamide is considered to be a fatty amide lipid molecule. Stearamide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Stearamide has been primarily detected in urine. Within the cell, stearamide is primarily located in the membrane (predicted from logP) and cytoplasm. Stearamide can be biosynthesized from octadecanoic acid. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | Insoluble in water In water, 1.1X10-2 mg/L at 25 °C (est) Very soluble in ethyl ether, chloroform Slightly soluble in alcohol and ethe |
| Synonyms | Amide C18;NSC 66462;Octadecanamide;Stearic Amide;Stearoyl Amide |
| Vapor Pressure | 6.7X10-7 mm Hg at 25 °C (est) |
| PubChem Compound | 31292 |
| Last Modified | Nov 11 2021 |
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